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Compound of Interest

Compound Name: AzKTB

Cat. No.: B12426981 Get Quote

Disclaimer: The initial query for "AzKTB" did not yield specific results in the public scientific

literature. It is presumed that this may be an internal designation or a misspelling. The following

guide focuses on Azadirachtin, the principal bioactive tetranortriterpenoid derived from the

neem tree (Azadirachta indica), which aligns with the requested scope of biological activity and

molecular targets.

This guide provides a comprehensive overview of the biological activities, molecular targets,

and experimental methodologies related to Azadirachtin, tailored for researchers, scientists,

and professionals in drug development.

Biological Activity
Azadirachtin, a highly oxidized limonoid, is renowned for its potent biological effects, primarily

as a broad-spectrum biopesticide.[1] It is also the subject of extensive research for its potential

therapeutic applications, including anticancer properties.

Azadirachtin affects over 200 species of insects, acting as a potent antifeedant, insect growth

disruptor (IGD), and sterilant.[1] Its multifaceted mechanism of action makes it a valuable

component of integrated pest management programs.

Antifeedant Properties: Azadirachtin deters feeding by interacting with chemoreceptors in the

insect's gustatory system, leading to immediate feeding cessation.[2] This is often the most

immediate and noticeable effect.
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Insect Growth Regulation (IGR): As an IGR, Azadirachtin interferes with the insect's

endocrine system, primarily disrupting the hormonal control of molting and metamorphosis.

[3] This leads to developmental abnormalities, such as incomplete ecdysis, malformed

pupae, and ultimately, mortality.[4]

Reproductive Inhibition: The compound negatively impacts reproductive functions in both

male and female insects. It can reduce fecundity, deter oviposition, and decrease the viability

of eggs.[2][5]

Emerging research has highlighted the potential of Azadirachtin as an anticancer agent. It

exhibits antiproliferative and pro-apoptotic effects across various cancer cell lines.

Induction of Apoptosis: Azadirachtin induces programmed cell death (apoptosis) in cancer

cells through both caspase-dependent and independent pathways.[6][7] This involves the

release of mitochondrial proteins like cytochrome c and apoptosis-inducing factor (AIF).[7]

Cell Cycle Arrest: The compound can cause cancer cells to arrest at different phases of the

cell cycle. For instance, in HeLa cervical cancer cells, treatment with Azadirachtin led to an

accumulation of cells in the sub-G1 phase, indicative of apoptosis.[8] In Sf9 insect cells, it

causes arrest in the G2/M phase.[9]

Anti-inflammatory Effects: Azadirachtin has been shown to inhibit the activation of NF-κB, a

key transcription factor involved in inflammation, which is often dysregulated in cancer.[10]

[11]

Molecular Targets
Azadirachtin's broad biological activities stem from its ability to interact with multiple molecular

targets, a desirable trait for combating pesticide resistance and treating complex diseases like

cancer.

The primary targets of Azadirachtin in insects are related to the neuroendocrine system, which

governs growth, development, and reproduction.

Ecdysone and Juvenile Hormone Pathways: Azadirachtin is an antagonist of both ecdysone

(the molting hormone) and juvenile hormone (JH).[2] It disrupts the synthesis and release of

these critical hormones by inhibiting the release of prothoracicotropic hormone (PTTH) and
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allatotropins from the brain's neurosecretory system.[3] It may also inhibit ecdysone 20-

monooxygenase, the enzyme that converts ecdysone to its more active form, 20-

hydroxyecdysone.[2]

Chitin Synthesis and Cuticle Proteins: By disrupting hormonal signaling, Azadirachtin

indirectly affects the synthesis of chitin and the formation of the insect cuticle, leading to

molting failures.[2]

In the context of cancer, Azadirachtin interacts with key proteins involved in cell survival and

proliferation pathways.

NF-κB Signaling Pathway: A significant finding is that Azadirachtin mediates cell death

through the inhibition of the NF-κB pathway. It achieves this by preventing the

phosphorylation of IκB kinase (IKK), which is upstream of NF-κB activation.[10][11]

p53 and Mdm2: While Azadirachtin treatment can increase the expression of the tumor

suppressor protein p53, its apoptotic effect appears to be p53-independent.[6][10] In silico

analyses suggest that Azadirachtin can interact with Mdm2, a negative regulator of p53, at

the p53 binding site.[11]

Mitochondrial Apoptotic Pathway: Azadirachtin triggers the intrinsic pathway of apoptosis by

inducing the release of cytochrome c from the mitochondria, which in turn activates a

cascade of caspases (e.g., caspase-9 and caspase-3).[6][7]

Quantitative Data
The following tables summarize the quantitative data on the biological activity of Azadirachtin

against various insect species and cancer cell lines.

Table 1: Insecticidal Activity of Azadirachtin (LD50/LC50 Values)
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Insect
Species

Larval
Instar

Parameter Value
Exposure
Time

Reference

Plutella
xylostella

3rd LC50 0.37 µg/ml 72 hours [12]

Plutella

xylostella
4th LC50 0.34 µg/ml 72 hours [12]

Cryptolestes

ferrugineus
Adult LC50 18.8 ppm 6 weeks [13]

Spodoptera

frugiperda
-

LC50 (Neem

Seed Oil)
0.68% 12 hours [14]

| Schistocerca gregaria | 4th Nymph | LC50 | 3.4% | 72 hours | |

Table 2: Anticancer Activity of Azadirachtin and Related Extracts (IC50 Values)

Cell Line
Cancer
Type

Compound/
Extract

IC50 Value
Exposure
Time

Reference

HeLa
Cervical
Cancer

Methanol
Neem Leaf
Extract

7 µg/ml - [15]

HeLa
Cervical

Cancer

Aqueous

Neem Leaf

Extract

22 µg/ml - [15]

DU-145
Prostate

Cancer

Methanol

Stem Bark

Extract

1.53 ± 0.07

µg/ml
- [15]

DU-145
Prostate

Cancer

Methanol

Root Bark

Extract

3.26 ± 0.28

µg/ml
- [15]

| Sf9 | Ovarian (Insect) | Azadirachtin | ~5 x 10⁻⁶ M (for G2/M arrest) | 20 hours |[9] |
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Signaling Pathways
The diagrams below illustrate the key signaling pathways modulated by Azadirachtin.

Caption: Azadirachtin's disruption of the insect ecdysone signaling pathway.

Caption: Azadirachtin's induction of apoptosis via NF-κB inhibition and mitochondrial pathway.

Experimental Protocols
This section details common methodologies used to assess the biological activity of

Azadirachtin.

This protocol is used to determine the antifeedant and toxic effects of Azadirachtin on leaf-

eating insects.

Preparation of Test Substance: Prepare a stock solution of Azadirachtin in a suitable solvent

(e.g., acetone or ethanol). Make serial dilutions to obtain the desired test concentrations

(e.g., 1, 10, 50, 100 ppm). A solvent-only solution serves as the control.

Leaf Disc Preparation: Using a cork borer, cut uniform discs from fresh, untreated host plant

leaves (e.g., cabbage for Plutella xylostella).

Treatment Application: Evenly apply a fixed volume (e.g., 50 µL) of each Azadirachtin dilution

or the control solution to the surface of the leaf discs. Allow the solvent to evaporate

completely in a fume hood.

Experimental Setup: Place one treated leaf disc in a Petri dish lined with moist filter paper to

maintain humidity.

Insect Introduction: Introduce a set number of pre-starved (e.g., for 2-4 hours) larvae of a

specific instar (e.g., 10 third-instar larvae) into each Petri dish.

Incubation: Maintain the Petri dishes in a controlled environment chamber with appropriate

temperature, humidity, and photoperiod.

Data Collection: Record larval mortality at 24, 48, and 72-hour intervals. The leaf area

consumed can also be measured to quantify antifeedant effects.
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Analysis: Calculate percentage mortality and correct for control mortality using Abbott's

formula. Use probit analysis to determine the LC50 (lethal concentration for 50% of the

population).

This protocol measures the cytotoxic effect of Azadirachtin on cancer cell lines.

Cell Seeding: Seed cancer cells (e.g., HeLa) into a 96-well microplate at a density of

approximately 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24

hours to allow for cell attachment.[16]

Compound Treatment: Prepare various concentrations of Azadirachtin in the culture medium.

Remove the old medium from the wells and add 100 µL of the medium containing the test

concentrations. Include wells with medium only (negative control) and medium with 0.1%

DMSO (vehicle control).[16]

Incubation: Incubate the plate for a specified duration (e.g., 24 or 48 hours) at 37°C in a

humidified CO₂ incubator.[17]

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for

another 4 hours.[16]

Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each

well to dissolve the formazan crystals.[17]

Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-

response curve and determine the IC50 (concentration that inhibits 50% of cell growth).

This protocol determines the effect of Azadirachtin on the cell cycle distribution of cancer cells.

Cell Treatment: Seed cells in 6-well plates and treat with Azadirachtin at desired

concentrations (e.g., IC25 and IC50) for 24 hours.[16]

Cell Harvesting: Harvest the cells by trypsinization and wash them with cold phosphate-

buffered saline (PBS).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9463741/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9463741/
https://www.explorationpub.com/Journals/eff/Article/101011
https://pmc.ncbi.nlm.nih.gov/articles/PMC9463741/
https://www.explorationpub.com/Journals/eff/Article/101011
https://pmc.ncbi.nlm.nih.gov/articles/PMC9463741/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fixation: Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing

gently. Store at -20°C overnight.[18]

Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend

the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.[17][18]

Incubation: Incubate the cells for 30 minutes at 37°C in the dark.

Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

Analysis: Use cell cycle analysis software to quantify the percentage of cells in the G0/G1, S,

and G2/M phases of the cell cycle.

Caption: A typical experimental workflow for an MTT cell viability assay.

Conclusion
Azadirachtin stands out as a natural compound with a complex and multifaceted mechanism of

action. Its ability to modulate multiple targets in both insects and mammalian cells underscores

its significance as a biopesticide and its potential as a lead compound for anticancer drug

development. The disruption of critical hormonal pathways in insects provides a robust method

for pest control, while its capacity to induce p53-independent apoptosis through NF-κB

inhibition offers a promising strategy for treating cancers that are resistant to conventional

therapies. Further research, utilizing the detailed protocols outlined in this guide, will continue

to unravel the full therapeutic and pest management potential of this remarkable molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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